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Compound of Interest

Compound Name: BMS-986365

Cat. No.: B15623205

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of BMS-986365, a potent and selective androgen receptor (AR) degrader. Given its mechanism

of action and potential as an anticancer agent, BMS-986365 should be handled with the same

precautions as a cytotoxic compound. Adherence to these guidelines is essential to ensure

personnel safety and maintain a secure laboratory environment.

I. Personal Protective Equipment (PPE)
A thorough risk assessment should precede any handling of BMS-986365 to ensure the

appropriate level of personal protection. The following table summarizes the recommended

PPE.
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PPE Category Item
Specifications and
Recommendations

Hand Protection
Double Gloving with

Chemotherapy-Rated Gloves

Wear two pairs of powder-free

nitrile gloves that meet the

ASTM D6978 standard.

Change gloves immediately if

contaminated, torn, or

punctured. Do not wear gloves

outside of the designated

handling area.

Body Protection
Disposable, Impermeable

Gown

A disposable, back-closing

gown made of a low-

permeability fabric is required.

Cuffs should be elastic or knit

to ensure a snug fit around the

inner glove.

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

mandatory at all times. In

addition, a full-face shield is

required when there is a risk of

splashes or aerosol

generation, such as during

solution preparation or

transfers.

Respiratory Protection N95 Respirator or Higher

An N95 respirator is the

minimum requirement when

handling the solid compound

to prevent inhalation of

aerosolized particles. For

procedures with a high

potential for aerosol

generation, a powered air-

purifying respirator (PAPR)

may be necessary.
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II. Handling Procedures
A. Engineering Controls

All procedures involving the handling of solid or concentrated solutions of BMS-986365 must

be performed in a designated containment primary engineering control (C-PEC), such as a

certified Class II Biological Safety Cabinet (BSC) or a containment ventilated enclosure (CVE).

The work area should be maintained under negative pressure relative to the surrounding

environment to prevent the escape of contaminants.[1]

B. Weighing and Reconstitution

Preparation: Before starting, ensure the C-PEC is clean and decontaminated. Gather all

necessary equipment, including a calibrated scale, spatulas, weighing paper, and solvent.

Weighing: Carefully weigh the solid BMS-986365 within the C-PEC. Use gentle motions to

avoid creating airborne dust.

Reconstitution: Add the solvent to the solid compound slowly and carefully to avoid

splashing. Cap the vial securely and mix gently until the solid is completely dissolved.

C. General Handling

Always work within the designated handling area.

Use Luer-lock syringes and needles to prevent accidental disconnection and leakage.

Avoid skin contact and inhalation of the compound.[2]

Do not eat, drink, or store food in the handling area.

Wash hands thoroughly with soap and water before and after handling the compound, even

if gloves were worn.

III. Disposal Plan
All waste generated from the handling of BMS-986365 is considered hazardous and must be

disposed of accordingly.
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Waste Type Disposal Procedure

Solid Waste

All disposables contaminated with BMS-986365

(e.g., gloves, gowns, weighing paper, pipette

tips) must be placed in a clearly labeled, sealed,

yellow "Trace Chemotherapy" or "Cytotoxic

Waste" container.

Liquid Waste

Unused solutions and contaminated solvents

should be collected in a designated, sealed, and

clearly labeled hazardous waste container for

chemical waste. Do not pour down the drain.

Sharps

Needles, syringes, and other contaminated

sharps must be disposed of in a puncture-

resistant sharps container designated for

chemotherapy waste.

IV. Spill Management
In the event of a spill, immediately alert others in the area and evacuate if necessary. A spill kit

specifically for cytotoxic drugs should be readily available.

Containment: Cordon off the spill area.

PPE: Don the appropriate PPE, including double gloves, a disposable gown, eye/face

protection, and a respirator.

Cleanup:

Liquids: Use absorbent pads from the spill kit to soak up the liquid.

Solids: Carefully cover the powder with damp absorbent pads to avoid generating dust.

Decontamination: Clean the spill area with a suitable decontaminating agent (e.g., 70%

isopropyl alcohol), followed by a detergent solution, and then water.

Disposal: All materials used for cleanup must be disposed of as cytotoxic waste.[2]
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Visual Guides
Experimental Workflow for Handling BMS-986365
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Click to download full resolution via product page

Caption: Workflow for safe handling of BMS-986365.
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Caption: Hierarchy of safety controls for handling potent compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.escopharma.com/news/it-s-more-than-just-being-fragile-how-to-handle-potent-formulation
https://ipservices.care/blog/safe-handling-of-cytotoxic-drugs-in-home-care-a-carers-guide
https://www.benchchem.com/product/b15623205/docs#essential-safety-and-operational-guide-for-handling-bms-986365
https://www.benchchem.com/product/b15623205/docs#essential-safety-and-operational-guide-for-handling-bms-986365
https://www.benchchem.com/product/b15623205/docs#essential-safety-and-operational-guide-for-handling-bms-986365
https://www.benchchem.com/product/b15623205/docs#essential-safety-and-operational-guide-for-handling-bms-986365
https://www.benchchem.com/product/b15623205?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623205?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623205?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

